Cas no 2172357-05-8 ({1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylazetidin-2-yl}methanamine
• CAS No: 2172357-05-8
• MF: C₈H₁₄BrN₅
• MW: 260.134259700775
• CID: 6415317
• PubChem ID: 165517944
• Update Time: 2025-06-13

{1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylazetidin-2-yl}methanamine
• 2172357-05-8
• EN300-1282503
• {1-[(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methyl]azetidin-2-yl}methanamine

• Inchi： 1S/C8H14BrN5/c1-13-7(8(9)11-12-13)5-14-3-2-6(14)4-10/h6H,2-5,10H2,1H3
• InChI Key： JENILHGSCGPUBK-UHFFFAOYSA-N
• SMILES： BrC1=C(CN2CCC2CN)N(C)N=N1

Computed Properties

• Exact Mass: 259.04326g/mol
• Monoisotopic Mass: 259.04326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60Ų

Additional information on {1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylazetidin-2-yl}methanamine

Professional Introduction to Compound with CAS No. 2172357-05-8 and Product Name: {1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylazetidin-2-yl}methanamine}

The compound with the CAS number 2172357-05-8 and the product name {1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylazetidin-2-yl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a triazole ring and an azetidine moiety makes it a particularly interesting candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising biological activities. The triazole scaffold, known for its stability and versatility, has been extensively studied for its role in various pharmacological applications. The incorporation of a 4-bromo-1-methyl-1H-1,2,3-triazol-5-yl group into the molecular structure of this compound not only enhances its complexity but also opens up new avenues for therapeutic intervention. This modification has been shown to influence the compound's interactions with biological targets, making it a valuable asset in the quest for new drug candidates.

The azetidine ring, another key feature of this compound, is known for its ability to mimic natural amino acid structures. This property makes it particularly useful in the design of peptidomimetics, which are molecules designed to mimic the biological activity of peptides without their drawbacks. The combination of the triazole and azetidine moieties in this compound suggests that it may exhibit unique pharmacological properties, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of understanding the structural and functional relationships in heterocyclic compounds. The molecular modeling of this compound has revealed that its three-dimensional structure is well-suited for binding to various biological targets. This insight has been instrumental in guiding the optimization process aimed at enhancing its bioactivity. The use of computational methods has allowed researchers to predict how different modifications to the molecule might affect its interactions with biological systems.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The methanamine group present in the product name indicates a primary amine functionality, which can be further modified to enhance specific pharmacological properties. This flexibility makes it an attractive candidate for derivatization studies aimed at improving its efficacy and selectivity. Researchers are currently exploring various synthetic routes to introduce additional functional groups into the molecule, with the goal of developing more potent and selective drug candidates.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yields and purity. Advanced synthetic techniques have been employed to construct the complex framework of this molecule. These techniques include cross-coupling reactions, which are essential for forming the carbon-carbon bonds that define its structure. The use of palladium catalysts has been particularly effective in facilitating these reactions, leading to high-quality intermediates that are crucial for further functionalization.

In addition to its synthetic challenges, this compound also presents opportunities for exploring new therapeutic strategies. The combination of a triazole and an azetidine ring has been shown to confer unique properties on molecules designed around these scaffolds. For instance, some derivatives have demonstrated anti-inflammatory and antimicrobial activities, making them potential candidates for treating various diseases. These findings underscore the importance of continued research into this class of compounds.

The development of novel pharmaceuticals often relies on understanding how small changes in molecular structure can significantly impact biological activity. In the case of this compound, modifications such as altering the substitution pattern on the triazole ring or changing the length of the azetidine moiety can have profound effects on its pharmacological properties. These insights have guided researchers in designing experiments aimed at optimizing these parameters for maximum efficacy.

As our understanding of molecular interactions continues to grow, so does our ability to design molecules with specific functions. The compound with CAS No. 2172357-05-8 exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework. This approach has led to significant advances in drug discovery and highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

In conclusion, the compound with CAS No. 2172357-05-8 and product name {1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methylazetidin-2-yl}methanamine represents a promising advancement in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further exploration in drug development and medicinal chemistry. As research continues to uncover new applications for this molecule, it is likely that it will play an important role in shaping future therapeutic strategies.